molecular formula C15H12N2O2 B8659916 Methyl 1-(isoquinolin-1-yl)-1H-pyrrole-3-carboxylate CAS No. 649727-07-1

Methyl 1-(isoquinolin-1-yl)-1H-pyrrole-3-carboxylate

Cat. No.: B8659916
CAS No.: 649727-07-1
M. Wt: 252.27 g/mol
InChI Key: JHCOCPDDKLSXHB-UHFFFAOYSA-N
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Description

Methyl 1-(isoquinolin-1-yl)-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C15H12N2O2 and its molecular weight is 252.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

649727-07-1

Molecular Formula

C15H12N2O2

Molecular Weight

252.27 g/mol

IUPAC Name

methyl 1-isoquinolin-1-ylpyrrole-3-carboxylate

InChI

InChI=1S/C15H12N2O2/c1-19-15(18)12-7-9-17(10-12)14-13-5-3-2-4-11(13)6-8-16-14/h2-10H,1H3

InChI Key

JHCOCPDDKLSXHB-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN(C=C1)C2=NC=CC3=CC=CC=C32

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.04 g (7.5 mmol) of potassium carbonate are added at 20° C. under an argon atmosphere to 0.376 g (3 mmol) of 3-methoxycarbonyl-1H-pyrrole and 0.49 g (3 mmol) of 1-chloroisoquinoline dissolved in 6 mL of dimethyl sulphoxide. After stirring at 100° C. for 22 hours, the reaction mixture is poured into 15 mL of water and is then allowed to crystallise for 1 hour at 20° C. After filtering the reaction mixture and air-drying the solid residue, 0.67 g of 3-methoxycarbonyl-1-(isoquinol-1-yl)-1H-pyrrole is obtained in the form of a beige-coloured solid melting at 86° C. Mass spectrum (EI): m/e 252 (M+.), m/e 221.
Quantity
1.04 g
Type
reactant
Reaction Step One
Quantity
0.376 g
Type
reactant
Reaction Step One
Quantity
0.49 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step Two
Quantity
6 mL
Type
solvent
Reaction Step Three

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